![molecular formula C22H22N4O3S B2394207 N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide CAS No. 2034555-46-7](/img/structure/B2394207.png)
N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is a useful research compound. Its molecular formula is C22H22N4O3S and its molecular weight is 422.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis and Structural Characterization
Thiophene and pyrazole derivatives are crucial in the synthesis of heterocyclic compounds, demonstrating varied reactivity towards nitrogen nucleophiles to yield diverse heterocyclic frameworks. Such compounds have been explored for their potential in creating structurally novel molecules with significant biological and chemical properties (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
Structural characterization through spectral analysis and X-ray diffraction studies plays a vital role in confirming the identities of synthesized heterocyclic compounds. These techniques have been employed to elucidate the structures of complex molecules, paving the way for their potential application in medicinal chemistry and drug design (Sharma, Subbulakshmi, Narayana, Sarojini, & Kant, 2016).
Biological Activities and Applications
Novel pyridine and fused pyridine derivatives, including those incorporating thiophene units, have been synthesized and evaluated for antimicrobial and antioxidant activities. Molecular docking studies towards specific target proteins suggest these compounds exhibit moderate to good binding energies, indicating potential therapeutic applications (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).
Research into the synthesis of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives highlights the versatility of thiophene-containing compounds in generating bioactive molecules with potential antimicrobial activities (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).
Microwave-assisted synthesis of pyrazolopyridines has been explored, revealing compounds with significant antioxidant, antitumor, and antimicrobial activities. Such findings underscore the potential of thiophene and pyrazole derivatives in the development of new therapeutic agents (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).
properties
IUPAC Name |
N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O3S/c1-14-21(17-9-12-30-13-17)15(2)25(24-14)11-10-23-22(29)16-3-5-18(6-4-16)26-19(27)7-8-20(26)28/h3-6,9,12-13H,7-8,10-11H2,1-2H3,(H,23,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FESNKXAEKDFANJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CCNC(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O)C)C4=CSC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.